Cas no 129309-67-7 (2-(3-fluoro-5-iodophenoxy)acetic acid)

• Product Name: 2-(3-fluoro-5-iodophenoxy)acetic acid
• CAS No: 129309-67-7
• MF: C₈H₆FIO₃
• MW: 296.034318447113
• CID: 5903401
• PubChem ID: 23273797
• Update Time: 2025-05-21

2-(3-fluoro-5-iodophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(3-fluoro-5-iodophenoxy)-
• 2-(3-fluoro-5-iodophenoxy)acetic acid
• EN300-1628186
• Phenoxyacetic acid, 5-F-3-I
• DTXSID60879310
• 129309-67-7

• Inchi： 1S/C8H6FIO3/c9-5-1-6(10)3-7(2-5)13-4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： ICCDWKCWFNGVJK-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC(I)=CC(F)=C1

Computed Properties

• Exact Mass: 295.93457g/mol
• Monoisotopic Mass: 295.93457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.962±0.06 g/cm3(Predicted)
• Boiling Point: 351.6±27.0 °C(Predicted)
• pka: 3.01±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(3-fluoro-5-iodophenoxy)acetic acid

Introduction to 2-(3-fluoro-5-iodophenoxy)acetic acid (CAS No. 129309-67-7) and Its Emerging Applications in Chemical Biology and Medicine

2-(3-fluoro-5-iodophenoxy)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 129309-67-7, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound belongs to the class of phenoxyl acetic acids, characterized by its unique structural features, including a fluorine substituent at the 3-position and an iodine atom at the 5-position of the phenyl ring. These structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug discovery, molecular probes, and synthetic chemistry.

The presence of the fluorine atom in the molecule imparts enhanced metabolic stability and binding affinity, which are critical factors in the design of bioactive molecules. Fluorinated aromatic compounds are widely recognized for their ability to modulate receptor interactions and improve pharmacokinetic profiles. In contrast, the iodine substituent introduces a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the synthesis of more complex derivatives. This dual functionality makes 2-(3-fluoro-5-iodophenoxy)acetic acid a versatile intermediate in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. Studies have demonstrated that structurally related compounds exhibit promising activities against various biological targets, including kinases, transcription factors, and enzyme systems involved in metabolic pathways. The fluoro-iodo phenyl core of 2-(3-fluoro-5-iodophenoxy)acetic acid has been shown to enhance binding interactions with protein targets, leading to improved efficacy and selectivity.

In particular, research has focused on leveraging the reactivity of the iodine atom for generating novel heterocyclic compounds. For instance, palladium-catalyzed coupling reactions with aryl halides or boronic acids have enabled the construction of complex scaffolds with potential pharmaceutical applications. These derivatives have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The ability to modify both the fluorinated phenyl ring and the acetic acid moiety provides a rich palette for structure-activity relationship (SAR) studies.

The acetic acid functionality in 2-(3-fluoro-5-iodophenoxy)acetic acid also offers opportunities for further derivatization into amides, esters, or other pharmacophores. Such modifications can fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are essential for drug development. Moreover, the compound’s compatibility with solid-phase synthesis techniques makes it a valuable building block for library preparation and automated screening campaigns.

Emerging evidence from preclinical studies suggests that derivatives of this compound may exhibit unique mechanisms of action. For example, inhibition of specific enzyme cascades or modulation of signaling pathways could lead to therapeutic benefits in conditions such as neurodegenerative disorders or autoimmune diseases. The combination of fluorine’s electronic effects and iodine’s reactivity provides a strategic platform for designing molecules with tailored biological activities.

The synthetic accessibility of 2-(3-fluoro-5-iodophenoxy)acetic acid further enhances its appeal in research settings. Standard synthetic protocols involving fluorination and iodination reactions can be readily adapted to produce this compound on scales suitable for both academic investigations and industrial applications. This accessibility is complemented by robust purification methods that ensure high purity standards required for sensitive biological assays.

Looking ahead, the integration of machine learning models with experimental data promises to accelerate the discovery process using 2-(3-fluoro-5-iodophenoxy)acetic acid as a starting point. Predictive algorithms can identify optimal substitution patterns or derivatization strategies based on large datasets derived from public databases or proprietary collections. Such approaches could uncover novel analogs with enhanced potency or reduced side effects.

The versatility of this compound also extends to materials science applications beyond traditional pharmaceuticals. For instance, fluorinated aromatic compounds are increasingly used in organic electronics due to their charge transport properties. The incorporation of iodine into these systems can further tailor electronic characteristics for optoelectronic devices such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

In conclusion,2-(3-fluoro-5-iodophenoxy)acetic acid (CAS No. 129309-67-7) represents a promising candidate for innovation across multiple domains. Its unique structural features—combining a fluorine atom, an iodine substituent, and an acetic acid moiety—make it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new synthetic methodologies and biological functions,this compound is poised to play an increasingly significant role in advancing both academic research and industrial applications.